![molecular formula C8H10ClN3O B1288469 4-(3-Chloropyrazin-2-YL)morpholine CAS No. 54126-40-8](/img/structure/B1288469.png)
4-(3-Chloropyrazin-2-YL)morpholine
Overview
Description
4-(3-Chloropyrazin-2-YL)morpholine (4-CPM) is an organic compound that is used in a variety of scientific research applications. It is a heterocyclic compound that contains both a nitrogen and a chlorine atom, and is an isomer of 4-(2-chloropyrazin-3-yl)morpholine (4-CPM). 4-CPM is a white crystalline solid with a melting point of 246-248°C. It is soluble in water and organic solvents, and is stable under normal conditions.
Scientific Research Applications
Synthesis and Biological Activity
- Synthesis of Pyrazinoylmorpholine Derivatives : Uchimaru et al. (1971) synthesized 4-pyrazinoylmorpholine and related compounds to evaluate their biological activities, suggesting potential applications in pharmacology or biochemistry (Uchimaru et al., 1971).
- Anticonvulsant Properties : Lankau et al. (1999) synthesized new 3‐amino‐ and 5‐aminopyrazoles, including a compound that blocks sodium channels and shows strong anticonvulsant effects in the Maximal Electroshock Seizure test (Lankau et al., 1999).
Crystal Structure Analysis
- Structural Studies of Tetrazine Derivatives : Xu et al. (2012) synthesized and analyzed the crystal structures of unsymmetrical 1,2,4,5-tetrazine derivatives, including a compound containing the morpholine group, contributing to the field of crystallography and material science (Xu et al., 2012).
Anticancer Applications
- Anti-Breast Cancer Agent : Kumar et al. (2021) designed and synthesized a morpholine-substituted pyrazol compound and evaluated its anti-breast cancer activity, indicating potential therapeutic applications (Kumar et al., 2021).
Chemical Synthesis and Applications
- Intermediate for Synthesis of Heterocyclic Compounds : Mazur et al. (2007) studied the hydrochloric acid salt of a morpholine compound, important for synthesizing biologically active heterocycles (Mazur et al., 2007).
Pharmacophore in PI3K Inhibition
- PI3K and PIKKs Inhibition : Hobbs et al. (2019) identified morpholines as key pharmacophores for inhibiting PI3K and PIKKs, highlighting its significance in developing kinase inhibitors (Hobbs et al., 2019).
Inhibitor Synthesis for DNA-Dependent Protein Kinase
- DNA-PK Inhibition : Bi et al. (2005) developed a synthetic route for a thiopyran-4-one derivative, which acts as an inhibitor for DNA-dependent protein kinase, indicating potential in drug development (Bi et al., 2005).
Enamine Oxidation Study
- Chemical Reactions and Products : Corbani et al. (1973) explored the oxidation of enamines, including a morpholine derivative, to understand reaction mechanisms and product formation (Corbani et al., 1973).
NK1 Receptor Antagonist Development
- Development of Receptor Antagonists : Harrison et al. (2001) synthesized a neurokinin-1 receptor antagonist with potential for clinical use in treating emesis and depression (Harrison et al., 2001).
Synthesis of Coumarin Derivatives
- Coumarin Derivative Synthesis : Sanghani et al. (2019) synthesized coumarin derivatives involving morpholine for potential antimicrobial applications (Sanghani et al., 2019).
Antiparasitic Activity Investigation
- Antiparasitic Drug Development : Kuettel et al. (2007) investigated the antiparasitic activities of morpholine derivatives, contributing to the field of parasitology (Kuettel et al., 2007).
Antibacterial and Antituberculosis Activity
- Antibacterial and Antituberculosis Studies : Mali et al. (2019) synthesized and evaluated a thiadiazole derivative for its antibacterial and anti-TB activities, showing potential in infectious disease treatment (Mali et al., 2019).
Development of PI3-Kinase Inhibitors
- PI3-Kinase Inhibition for Tumor Growth Control : Alexander et al. (2008) developed morpholine derivatives as inhibitors of phosphoinositide 3-kinase, showing effectiveness in tumor growth control models (Alexander et al., 2008).
Safety and Hazards
Properties
IUPAC Name |
4-(3-chloropyrazin-2-yl)morpholine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClN3O/c9-7-8(11-2-1-10-7)12-3-5-13-6-4-12/h1-2H,3-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDTFLTGFVRRMBF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC=CN=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60608400 | |
Record name | 4-(3-Chloropyrazin-2-yl)morpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60608400 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54126-40-8 | |
Record name | 4-(3-Chloropyrazin-2-yl)morpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60608400 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.